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An In-depth Technical Guide to 3-Dimethylamino-1-propanol: Structure, Properties, and

Applications

Abstract
3-Dimethylamino-1-propanol, a bifunctional organic compound, is a valuable intermediate in

a multitude of industrial and research applications. Its unique structure, possessing both a

tertiary amine and a primary alcohol, imparts versatile chemical properties that are leveraged in

the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[1][2][3] This

document provides a comprehensive technical overview of 3-Dimethylamino-1-propanol,
detailing its chemical structure, functional groups, physicochemical properties, and key

synthetic methodologies. Furthermore, it explores its significant role in drug development as a

precursor to neurologically active compounds and illustrates key synthetic and logical pathways

using detailed diagrams. This guide is intended for researchers, chemists, and professionals in

the field of drug development and organic synthesis.

Chemical Structure and Functional Groups
3-Dimethylamino-1-propanol (CAS No: 3179-63-3) is an amino alcohol with the molecular

formula C₅H₁₃NO.[4][5][6] Its structure consists of a three-carbon propane chain with a

dimethylamino group (-N(CH₃)₂) at position 3 and a hydroxyl group (-OH) at position 1.

The two key functional groups are:
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Tertiary Amine (-N(CH₃)₂): The dimethylamino group is a tertiary amine. The lone pair of

electrons on the nitrogen atom confers basic and nucleophilic properties to the molecule.[1]

This site is reactive towards alkylating agents to form quaternary ammonium salts and can

act as a catalyst in various organic reactions.[7]

Primary Alcohol (-CH₂OH): The hydroxyl group is a primary alcohol. This functional group

can undergo typical alcohol reactions, such as oxidation, esterification, and etherification.[1]

The dual functionality of a nucleophilic/basic amine and a reactive alcohol makes 3-
Dimethylamino-1-propanol a versatile building block in organic synthesis.[1]
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Caption: Chemical structure of 3-Dimethylamino-1-propanol highlighting its key functional
groups.

Physicochemical and Spectroscopic Properties
3-Dimethylamino-1-propanol is a clear, colorless to pale yellow liquid at room temperature.[4]

[8] It is miscible with water and soluble in common organic solvents like ethanol and ether.[9]

[10] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference(s)

Molecular Weight 103.16 g/mol [5][6]

Density 0.872 g/mL at 25 °C [2][5]

Boiling Point 163-164 °C [2][5]

Melting Point -35 °C [5][9]

Flash Point 54 °C (closed cup) [10][11]

Refractive Index (n20/D) 1.435 - 1.437 [2][4]

Water Solubility Miscible [4][5][9]

pKa
9.3 (Basic); 15.02 (Predicted,

Acidic)
[5][12]

Vapor Pressure 1.56 hPa at 20 °C [2][9]

Spectroscopic data, including ¹H NMR, ¹³C NMR, IR, and mass spectra, are available in various

databases for structural confirmation and analysis.[11][12][13]

Experimental Protocols
Synthesis of 3-Dimethylamino-1-propanol
A prevalent industrial and laboratory method for synthesizing this compound involves a two-

step process starting with the Michael addition of dimethylamine to acrolein, followed by the

hydrogenation of the resulting intermediate aldehyde.[1][14]

Experimental Protocol: Synthesis via Michael Addition and Hydrogenation[1][14]
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Step 1: Michael Addition (Formation of 3-Dimethylaminopropanal)

Charge a cooled (4 °C) autoclave (270 mL) with 67.6 g (1.5 mol) of dimethylamine.

Over a period of 60 minutes, pump 16.8 g (0.3 mol) of acrolein into the autoclave while

maintaining the temperature at 4 °C.

Stir the resulting mixture for an additional 15 minutes to ensure the complete conversion of

acrolein. The intermediate, 3-dimethylaminopropanal, is formed in this step.

Step 2: Hydrogenation

Prepare a second high-pressure autoclave (270 mL) charged with 1.8 g of Raney Cobalt

(Ra-Co) catalyst, 51.0 g (3.0 mol) of ammonia (NH₃), and 10.8 g (0.6 mol) of water.

Transfer the contents from the first autoclave into the second autoclave by injecting

hydrogen.

Heat the second autoclave to 80 °C.

Pressurize the autoclave with hydrogen to 60 bar.

Maintain the pressure by adding hydrogen as it is consumed during the reaction, and

continue the hydrogenation for 2 hours.

After 2 hours, cool the reactor and vent the excess pressure. The product, 3-
Dimethylamino-1-propanol, can be isolated and purified from the reaction mixture using

standard techniques such as distillation.
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Caption: Experimental workflow for the synthesis of 3-Dimethylamino-1-propanol.

Applications in Research and Drug Development
The bifunctional nature of 3-Dimethylamino-1-propanol makes it a crucial intermediate in the

synthesis of a wide range of biologically active molecules and fine chemicals.[1][3]

Pharmaceutical Intermediate: It is a key building block for several active pharmaceutical

ingredients (APIs).[1]

Chlorpromazine: It is a known precursor in the synthesis of Chlorpromazine, a first-

generation antipsychotic drug used to treat schizophrenia.[1][8] Chlorpromazine functions

as a dopamine receptor antagonist.[8]
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Duloxetine: The chiral derivative, (S)-3-(Dimethylamino)-1-(2-thienyl)-1-propanol, is a

critical intermediate in the synthesis of Duloxetine, a serotonin-norepinephrine reuptake

inhibitor (SNRI) used as an antidepressant.[1]

Other Antidepressants: The 1-(3-dimethylaminopropyl) group is a structural feature in

other successful antidepressants like the selective serotonin reuptake inhibitor (SSRI)

Citalopram.[7]

Organic Synthesis: The dimethylamino group can act as a nucleophilic catalyst, while the

hydroxyl group allows for the introduction of the aminopropyl chain into larger molecules.[1] It

readily forms cyclic complexes with organoaluminum reagents, which can be used as

catalysts or intermediates in complex syntheses.[8]

Industrial Applications: It is used in the production of surfactants, corrosion inhibitors,

dyestuffs, and as a curing agent for resins.[3][10]
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Caption: Logical relationships of 3-Dimethylamino-1-propanol as a key intermediate.
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Conclusion
3-Dimethylamino-1-propanol is a fundamentally important chemical with a broad spectrum of

applications, most notably in the pharmaceutical industry. Its simple yet versatile structure,

containing both a tertiary amine and a primary alcohol, provides two reactive centers that are

instrumental in the synthesis of complex molecules. The continued exploration of its reactivity

and the development of efficient synthetic routes will ensure its place as a staple reagent for

chemists and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Dimethylamino-1-propanol structure and functional
groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049565#3-dimethylamino-1-propanol-structure-and-
functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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